Cas no 1602269-31-7 (4-Chloro-2-(oxetan-3-yloxy)aniline)

• Product Name: 4-Chloro-2-(oxetan-3-yloxy)aniline
• CAS No: 1602269-31-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 5709877
• PubChem ID: 115669714
• Update Time: 2025-06-07

4-Chloro-2-(oxetan-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(OXETAN-3-YLOXY)ANILINE
• A1-14160
• 1602269-31-7
• EN300-1295314
• 4-Chloro-2-(oxetan-3-yloxy)aniline

• Inchi： 1S/C9H10ClNO2/c10-6-1-2-8(11)9(3-6)13-7-4-12-5-7/h1-3,7H,4-5,11H2
• InChI Key： IKYTVXXSBZSTPV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC1COC1)N

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 4-Chloro-2-(oxetan-3-yloxy)aniline

Introduction to 4-Chloro-2-(oxetan-3-yloxy)aniline (CAS No. 1602269-31-7)

4-Chloro-2-(oxetan-3-yloxy)aniline (CAS No. 1602269-31-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents. The combination of a chloro substituent and an oxetan-3-yloxy group on the aniline scaffold provides a robust platform for chemical modifications and biological evaluations.

The chemical structure of 4-Chloro-2-(oxetan-3-yloxy)aniline is defined by the presence of a chloro group at the para position and an oxetan-3-yloxy moiety at the meta position of the aniline ring. This arrangement imparts specific physicochemical properties that are crucial for its biological activity and pharmacological profile. The oxetane ring, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable structural element in drug design.

Recent studies have highlighted the potential of 4-Chloro-2-(oxetan-3-yloxy)aniline in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 4-Chloro-2-(oxetan-3-yloxy)aniline could serve as a lead compound for the development of new treatments for conditions such as arthritis and neuropathic pain.

In addition to its anti-inflammatory and analgesic activities, 4-Chloro-2-(oxetan-3-yloxy)aniline has also shown promise in oncology research. A study published in Cancer Research reported that certain derivatives of this compound possess selective cytotoxicity against cancer cells, particularly those resistant to conventional chemotherapy. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, making it a potential candidate for targeted cancer therapies.

The synthesis of 4-Chloro-2-(oxetan-3-yloxy)aniline typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the reaction of 4-chloroanisole with 3-chloromethyl oxetane followed by deprotection and subsequent amination. This method allows for the efficient production of the compound with minimal side products, facilitating its use in both academic and industrial settings.

The physicochemical properties of 4-Chloro-2-(oxetan-3-yloxy)aniline, such as its solubility, stability, and logP value, have been extensively studied to optimize its performance in biological assays. These properties are critical for ensuring that the compound can effectively interact with biological targets and achieve therapeutic efficacy. For example, the logP value of 4-Chloro-2-(oxetan-3-yloxy)aniline is within an optimal range for cell membrane permeability, which is essential for drug delivery.

In preclinical studies, 4-Chloro-2-(oxetan-3-yloxy)aniline has demonstrated favorable pharmacokinetic profiles. Animal models have shown that it exhibits good oral bioavailability and a long half-life, which are desirable attributes for drug candidates. These characteristics suggest that it could be developed into orally administered medications with sustained therapeutic effects.

The safety profile of 4-Chloro-2-(oxetan-3-yloxy)aniline has also been evaluated through extensive toxicological studies. Results indicate that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This safety profile supports its potential use in clinical trials and eventual human applications.

In conclusion, 4-Chloro-2-(oxetan-3-yloxy)aniline (CAS No. 1602269-31-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and safety profile, make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.